Cas no 28740-99-0 (Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1))

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1) structure
28740-99-0 structure
Product name:Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1)
CAS No:28740-99-0
MF:C17H18Cl2N2
MW:321.244222164154
CID:283891
PubChem ID:206835

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1)
    • 9-Chloro-1,2,4,5,6,7-hexahydro-6-phenylpyrrolo(1,2,3-ef)(1,5)benzodiazepine hydrochloride
    • DTXSID90951395
    • 9-Chloro-2-phenyl-1,2,3,4,6,7-hexahydro[1,4]diazepino[3,2,1-hi]indole--hydrogen chloride (1/1)
    • 28740-99-0
    • 1,2,3,4,6,7-Hexahydro-9-chloro-2-phenylpyrrolo(1,2,3-ef)(1,5)benzodiazepine hydrochloride
    • Pyrrolo(1,2,3-ef)(1,5)benzodiazepine, 1,2,3,4,6,7-hexahydro-9-chloro-2-phenyl-, monohydrochloride
    • Inchi: InChI=1S/C17H17ClN2.ClH/c18-16-9-13-7-4-8-15-17(13)20(16)11-14(10-19-15)12-5-2-1-3-6-12;/h1-3,5-6,8-9,14,19H,4,7,10-11H2;1H
    • InChI Key: YHUMXTHUTZUIQH-UHFFFAOYSA-N
    • SMILES: Cl.C1=CC=C(C2CNC3C4=C(C=C(Cl)N4C2)CCC=3)C=C1

Computed Properties

  • Exact Mass: 320.08494
  • Monoisotopic Mass: 320.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 16.96

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